2,5-Diamino-N-[1-(1-naphthyl)ethyl]benzamide

• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 2,5-diamino-N-(1-naphthalen-1-ylethyl)benzamide
• InChI: InChI=1S/C19H19N3O/c1-12(15-8-4-6-13-5-2-3-7-16(13)15)22-19(23)17-11-14(20)9-10-18(17)21/h2-12H,20-21H2,1H3,(H,22,23)
• InChI Key: BYZGQXMZFNLNCA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC2=CC=CC=C21)NC(=O)C3=C(C=CC(=C3)N)N

Description

MFCD32876745 is a chemical compound with unique properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, which allows it to participate in a wide range of chemical reactions. Its molecular structure and characteristics have been extensively studied, leading to its use in numerous fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD32876745 typically involves a series of chemical reactions that require specific reagents and conditions. The exact synthetic route can vary depending on the desired purity and yield of the compound. Commonly, the synthesis involves the use of organic solvents, catalysts, and controlled temperature and pressure conditions to facilitate the reaction.

Industrial Production Methods: In industrial settings, the production of MFCD32876745 is scaled up to meet the demand for its use in various applications. Industrial production methods often involve continuous flow processes, which allow for the efficient and consistent production of the compound. These methods are designed to optimize the reaction conditions, minimize waste, and ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions: MFCD32876745 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by the presence of specific functional groups within the compound’s molecular structure.

Common Reagents and Conditions: The reactions involving MFCD32876745 typically require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions may require reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions often involve nucleophiles or electrophiles, depending on the nature of the substitution.

Major Products Formed: The major products formed from the reactions of MFCD32876745 depend on the type of reaction and the reagents used. For instance, oxidation reactions may yield oxidized derivatives of the compound, while reduction reactions may produce reduced forms. Substitution reactions can result in the formation of new compounds with different functional groups.

Scientific Research Applications

MFCD32876745 has a wide range of scientific research applications due to its unique properties. In chemistry, it is used as a reagent in various synthetic reactions and as a catalyst in certain processes. In biology, it is studied for its potential effects on biological systems and its use in biochemical assays. In medicine, MFCD32876745 is explored for its potential therapeutic applications, including its role in drug development and disease treatment. In industry, the compound is utilized in the production of various materials and chemicals, contributing to advancements in manufacturing and technology.

Mechanism of Action

The mechanism of action of MFCD32876745 involves its interaction with specific molecular targets and pathways within a system. The compound’s effects are mediated through its ability to bind to certain receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the context in which the compound is used. Understanding the mechanism of action is crucial for optimizing its use in scientific and industrial applications.

Comparison with Similar Compounds

Similar Compounds: MFCD32876745 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with analogous molecular structures or functional groups. Examples of similar compounds include those found in the PubChem database, which provides information on structurally related molecules.

Uniqueness: The uniqueness of MFCD32876745 lies in its specific molecular structure and reactivity, which distinguish it from other compounds Its stability, reactivity, and versatility make it a valuable compound for various applications